Cas no 1444313-85-2 (1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide)

• Product Name: 1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide
• CAS No: 1444313-85-2
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 6239545
• PubChem ID: 75372754
• Update Time: 2025-05-24

1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1444313-85-2
• 1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide
• EN300-26688313
• 1-BENZOYL-N-(1-CYANOCYCLOPROPYL)-3,4-DIHYDRO-2H-QUINOLINE-6-CARBOXAMIDE
• AKOS033186881
• Z1240222313

• Inchi： 1S/C21H19N3O2/c22-14-21(10-11-21)23-19(25)17-8-9-18-16(13-17)7-4-12-24(18)20(26)15-5-2-1-3-6-15/h1-3,5-6,8-9,13H,4,7,10-12H2,(H,23,25)
• InChI Key： FNGHSCKFVHNYNB-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=1)CCCN2C(C1C=CC=CC=1)=O)NC1(C#N)CC1

Computed Properties

• Exact Mass: 345.147726857g/mol
• Monoisotopic Mass: 345.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 73.2Ų

Additional information on 1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide

1-Benzoyle-N-(1-Cyanocyclopropyl)-1,2,3,4-Tetrahydroquinoline-6-Carboxamide

The compound 1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide (CAS No. 1444313-85-2) is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of tetrahydroquinolines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a benzoyl group, a cyanocyclopropyl substituent, and a carboxamide functionality, making it a unique candidate for exploring various pharmacological applications.

Recent advancements in medicinal chemistry have highlighted the importance of tetrahydroquinoline derivatives as scaffolds for developing bioactive molecules. The benzoyl group in this compound contributes to its aromaticity and potential for π-π interactions with biological targets. Meanwhile, the cyanocyclopropyl substituent introduces a rigid and electron-deficient structure, which can enhance the molecule's binding affinity to specific receptors or enzymes. The carboxamide group further enhances the compound's solubility and bioavailability, making it an attractive candidate for therapeutic interventions.

Research into the pharmacokinetic properties of this compound has revealed promising results. Studies suggest that the benzoyl group plays a critical role in modulating the molecule's lipophilicity, while the cyanocyclopropyl substituent contributes to its metabolic stability. These findings underscore the importance of rational design in optimizing drug candidates for clinical applications.

In terms of biological activity, this compound has shown potential as a modulator of various cellular pathways. Preclinical studies indicate that it exhibits selective inhibition against certain kinases and proteases, which are implicated in diseases such as cancer and neurodegenerative disorders. The tetrahydroquinoline core is particularly advantageous due to its ability to penetrate cellular membranes and interact with intracellular targets.

The synthesis of 1-benzoyl-N-(1-cyanocyclopropyl)-1,2,3,4-tetrahydroquinoline-6-carboxamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the tetrahydroquinoline ring system through cyclization reactions and the subsequent introduction of functional groups via nucleophilic substitution or coupling reactions. The use of advanced catalysts has significantly improved the yield and purity of the final product.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's structure and purity. These analyses have provided valuable insights into the molecule's stereochemistry and conformational flexibility.

Looking ahead, this compound represents a promising lead for further exploration in drug development pipelines. Its unique combination of structural features makes it an ideal candidate for addressing unmet medical needs in various therapeutic areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative approaches to treating complex diseases.